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An In-depth Technical Guide to Dicyandiamide (CAS 461-58-5)

Abstract
Dicyandiamide (DCD), also known as cyanoguanidine, is a highly versatile and reactive

nitrogen-based molecule with the chemical formula C₂H₄N₄.[1][2] It serves as a fundamental

building block in industrial chemistry, finding extensive applications in pharmaceuticals,

agriculture, and material science.[2] This guide provides a comprehensive technical overview of

dicyandiamide, covering its physicochemical properties, synthesis methodologies, key

chemical reactions, and significant industrial applications. It details experimental protocols for

its synthesis and its use in the production of the drug metformin and the curing of epoxy resins.

Furthermore, this document elucidates the mechanisms of action for its primary roles as a

nitrification inhibitor and an epoxy curing agent through structured diagrams. This guide is

intended for researchers, scientists, and professionals in drug development and chemical

manufacturing who require a detailed understanding of this pivotal chemical compound.

Physicochemical and Toxicological Properties
Dicyandiamide is a white, crystalline, non-volatile powder that is stable when dry.[3][4] It is

soluble in water, alcohol, and other polar organic solvents but insoluble in nonpolar solvents

like benzene and chloroform.[4][5] Its high nitrogen content (66% by weight) and multifaceted

reactivity are central to its widespread use.[3]

Table 1: Physicochemical Properties of Dicyandiamide
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Property Value References

CAS Number 461-58-5 [2][3][6]

Molecular Formula C₂H₄N₄ [1][2][3]

Molecular Weight 84.08 g/mol [5][7]

Appearance White crystalline powder [1][4][8]

Melting Point 207-211°C (404.6-411.8°F) [5]

Boiling Point 229.8°C at 760 mmHg [5]

Density 1.40 g/cm³ [9]

Solubility in Water
2.26 g / 100 mL at 13°C;

higher in hot water

Solubility in Ethanol 1.2 g / 100 mL at 13°C

Synonyms
Cyanoguanidine, DCD, DICY,

Dicyanodiamide
[6]

Table 2: Toxicological Data
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Metric Value / Observation References

LD50 (Oral, Mouse) > 4000 mg/kg

Human Health Hazards

May cause eye, skin, and

respiratory tract irritation.

Ingestion may lead to

gastrointestinal irritation.[10]

Absorption can form

methemoglobin, causing

cyanosis.[10]

Environmental Hazards

Considered to have low

environmental impact when

used responsibly. Not

classified as a persistent,

bioaccumulative, or toxic (PBT)

substance.[1][7]

Flammability

Non-flammable.[4]

Decomposes upon heating to

produce toxic gases.[4]

Synthesis and Manufacturing
The primary industrial synthesis of dicyandiamide starts with calcium cyanamide (CaCN₂),

often referred to as lime nitrogen.[2][4] The process involves the dimerization of cyanamide

under controlled alkaline conditions.[2]

// Node Definitions CaCN2 [label="Calcium Cyanamide (CaCN₂)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Hydrolysis [label="Hydrolysis (H₂O)", shape=ellipse, style=filled,

fillcolor="#FFFFFF", fontcolor="#202124"]; Suspension [label="Ca(OH)₂ Suspension",

fillcolor="#F1F3F4", fontcolor="#202124"]; CO2 [label="Decalcification (CO₂)", shape=ellipse,

style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Filtration1 [label="Filtration",

shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; H2NCN

[label="Cyanamide Solution (H₂NCN)", fillcolor="#F1F3F4", fontcolor="#202124"];

Polymerization [label="Dimerization (Alkaline, ~74°C)", shape=ellipse, style=filled,

fillcolor="#FFFFFF", fontcolor="#202124"]; DCD_crude [label="Crude Dicyandiamide",
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fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Cooling, Crystallization, Filtration

& Drying", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; DCD_final

[label="Pure Dicyandiamide (C₂H₄N₄)", shape=box, style="filled,rounded", fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edge Definitions CaCN2 -> Hydrolysis [label="Step 1"]; Hydrolysis -> Suspension;

Suspension -> Filtration1; Filtration1 -> CO2 [label="Filtrate"]; CO2 -> H2NCN; H2NCN ->

Polymerization [label="Step 2"]; Polymerization -> DCD_crude; DCD_crude -> Purification

[label="Step 3"]; Purification -> DCD_final; }

Caption: Industrial synthesis workflow for dicyandiamide.

Experimental Protocol 1: Synthesis of Dicyandiamide
from Calcium Cyanamide
This protocol is a generalized representation of the industrial manufacturing process.[2][4]

Hydrolysis: Calcium cyanamide (lime nitrogen) is treated with water. This hydrolysis step

produces a suspension containing calcium hydroxide.[2]

Decalcification: The filtrate from the hydrolysis step is treated with carbon dioxide (CO₂). This

precipitates the calcium ions as calcium carbonate, which is then removed via filtration,

yielding a cyanamide solution.[2][4]

Dimerization: The resulting cyanamide solution is made alkaline and heated to approximately

74°C. Under these conditions, the cyanamide undergoes a controlled dimerization reaction

to form dicyandiamide.[2]

Purification: The solution is then cooled to induce crystallization. The resulting

dicyandiamide crystals are separated by filtration, washed, and dried to yield the final pure

product.[4]

Key Chemical Reactions and Applications
Dicyandiamide's unique structure, featuring a reactive cyano group and a guanidine core,

allows it to participate in a wide range of chemical reactions.[2] This versatility makes it a

crucial intermediate in many sectors.
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Application in Agriculture: Nitrification Inhibition
In agriculture, dicyandiamide is a widely used nitrification inhibitor.[1][11][12] It is added to

nitrogen-based fertilizers to improve nitrogen use efficiency by slowing the microbial conversion

of ammonium (NH₄⁺) to nitrate (NO₃⁻).[11][13] This retention of nitrogen in the less mobile

ammonium form reduces nitrogen loss through leaching and denitrification, minimizing

environmental pollution and ensuring a steady supply of nitrogen to crops.[11][14] DCD

specifically inhibits the activity of Nitrosomonas bacteria, which are responsible for the first step

of nitrification.[12][15]

// Node Definitions NH4 [label="Ammonium (NH₄⁺)\n(Less Mobile)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Nitrosomonas [label="Nitrosomonas Bacteria", fillcolor="#FFFFFF",

fontcolor="#202124", shape=oval]; NO2 [label="Nitrite (NO₂⁻)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Nitrobacter [label="Nitrobacter Bacteria", fillcolor="#FFFFFF",

fontcolor="#202124", shape=oval]; NO3 [label="Nitrate (NO₃⁻)\n(Highly Mobile, Prone to

Leaching)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DCD [label="Dicyandiamide (DCD)",

fillcolor="#FBBC05", fontcolor="#202124"]; Leaching [label="Nitrogen Loss\n(Leaching,

Denitrification)", shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Uptake

[label="Plant Nitrogen Uptake", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edge Definitions NH4 -> Nitrosomonas [label="Nitrification Step 1"]; Nitrosomonas -> NO2;

NO2 -> Nitrobacter [label="Nitrification Step 2"]; Nitrobacter -> NO3; DCD -> Nitrosomonas

[label="Inhibits", color="#EA4335", style=bold, arrowhead=tee]; NO3 -> Leaching; NH4 ->

Uptake; } Caption: Mechanism of nitrification inhibition by dicyandiamide.

Application in Material Science: Epoxy Resin Curing
// Node Definitions Epoxy [label="Epoxy Resin\n(Liquid)", fillcolor="#F1F3F4",

fontcolor="#202124"]; DCD [label="Dicyandiamide\n(Solid Powder)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Mixture [label="Stable Mixture\n(Room Temperature)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Heat [label="Heat\n(>150°C)", shape=oval,

style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reaction [label="Cross-Linking

Reaction\n(Amine-Epoxy Addition)", shape=ellipse, style=filled, fillcolor="#FBBC05",

fontcolor="#202124"]; Cured [label="Cured Epoxy\n(Solid Thermoset)", fillcolor="#34A853",

fontcolor="#FFFFFF"];
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// Edge Definitions Epoxy -> Mixture; DCD -> Mixture; Mixture -> Heat [label="Activation"]; Heat

-> Reaction; Reaction -> Cured; }

Caption: Logical workflow of epoxy resin curing with dicyandiamide.

Experimental Protocol 2: Curing of Epoxy Resin with
Dicyandiamide
This protocol describes a general laboratory procedure for curing a standard Bisphenol A epoxy

resin.

Formulation: Prepare a mixture of a liquid epoxy resin (e.g., E-51 or EPON 828) and

micronized dicyandiamide powder. A typical loading is 4-10 parts by weight of DCD per 100

parts of resin (phr). [16]For accelerated curing, add 1-5 phr of a urea-based accelerator.

Homogenization: Thoroughly mix the components until the dicyandiamide is uniformly

dispersed. To prevent settling, fumed silica can be added as a thixotropic agent. [16]3.

Application: Apply the formulated adhesive or coating to the desired substrate.

Curing: Place the assembly in an oven and heat to the target curing temperature.

Without accelerator: Cure at ~180-200°C for 30-60 minutes. [17][18] * With accelerator:

Cure at ~130-150°C for 30-60 minutes. [19]5. Cooling: Allow the cured part to cool to room

temperature. The resin will have transformed into a rigid solid.

Application in Pharmaceuticals: Synthesis of Metformin
// Node Definitions DCD [label="Dicyandiamide", fillcolor="#4285F4", fontcolor="#FFFFFF"];

DMA [label="Dimethylamine\n(or Dimethylamine HCl)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Solvent [label="Solvent\n(e.g., Methanol, Toluene)", shape=ellipse,

style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Condensation

Reaction\n(Heating)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

Metformin [label="Metformin", fillcolor="#34A853", fontcolor="#FFFFFF"]; HCl

[label="Hydrochloric Acid\n(for salt formation)", shape=ellipse, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"]; MetforminHCl [label="Metformin Hydrochloride\n(Final Product)",

fillcolor="#34A853", fontcolor="#FFFFFF"];
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// Edge Definitions DCD -> Reaction; DMA -> Reaction; Solvent -> Reaction; Reaction ->

Metformin; Metformin -> MetforminHCl; HCl -> MetforminHCl; }

Caption: Synthesis pathway of metformin from dicyandiamide.

Experimental Protocol 3: Synthesis of Metformin
Hydrochloride from Dicyandiamide
This protocol is based on published laboratory synthesis methods. [20][21][22]

Reactant Preparation: In a reaction vessel, dissolve 16.8 g of dicyandiamide in 50 mL of

methanol. Add 9.1 g of dimethylamine with stirring. [21]2. Reaction Initiation: Add a base,

such as 27 g of sodium methoxide, to the mixture. [21]Alternatively, react dicyandiamide
with dimethylamine hydrochloride directly under reflux. [20][22]3. Reaction Conditions:

Gently heat the mixture to a reaction temperature of 30°C and maintain with stirring for

approximately 5 hours. [21]Monitor the reaction's completion by checking for the

disappearance of the dicyandiamide starting material (e.g., via chromatography). [21]4.

Work-up: After the reaction is complete, concentrate the mixture to remove the methanol.

Add 50 mL of purified water to the residue. [21]5. Salt Formation and Purification: Carefully

add concentrated hydrochloric acid (e.g., 15 mL of 38% HCl) dropwise to adjust the pH to 3.

[21]This forms the hydrochloride salt.

Crystallization: Add 180 mL of 80% ethanol to the aqueous solution and cool in an ice-water

bath or freezer to induce crystallization of metformin hydrochloride. [21]7. Isolation: Collect

the white crystalline product by filtration, wash with cold ethanol, and dry under vacuum. The

product can be further purified by recrystallization or activated carbon treatment. [21]

Other Industrial Applications
Beyond these core areas, dicyandiamide serves as an intermediate in the production of a

wide range of organic chemicals: [3]* Melamine Production: It is a primary raw material for

melamine, which is used to make durable resins. [2]* Flame Retardants: Used as a flame

retardant additive in textiles, paper, and plastics. [1][23]* Dye Fixing: Dicyandiamide-

formaldehyde resins are used as fixing agents in the dyeing industry. * Water Treatment: Its

polymerized form, poly-dicyandiamide, is used as a flocculant and decoloring agent in
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wastewater treatment. [23][24]* Guanidine Salts: It is a precursor for various guanidine salts

used in explosives and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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